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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B8796714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disperse Blue 165:1 is a monoazo disperse dye recognized for its bright blue hue. It is utilized

in various industrial applications, including the dyeing of synthetic fibers. This technical guide

provides a comprehensive overview of the core physicochemical properties of Disperse Blue
165:1 (CAS No. 86836-00-2), presenting available quantitative data, outlining experimental

protocols for property determination, and illustrating key processes through detailed diagrams.

Core Physicochemical Data
A summary of the fundamental physicochemical properties of Disperse Blue 165:1 is

presented below. It is important to distinguish this dye from the structurally different "Disperse

Blue 165" (CAS No. 41642-51-7).
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Property Value Reference

CAS Number 86836-00-2 [1][2][3]

Molecular Formula C₁₉H₁₉N₇O₅ [1][3]

Molecular Weight 425.39806 g/mol [1][3]

Appearance Dark blue powder [1][4]

Boiling Point 698.9 °C at 760 mmHg [1]

Flash Point 376.5 °C [1]

Density 1.37 g/cm³ [1]

Melting Point Not Available [1]

Solubility Not Available [1][5]

Partition Coefficient (logP) Not Available [5]

Maximum Absorption (λmax) Not Available

Synthesis of Disperse Blue 165:1
The synthesis of Disperse Blue 165:1 is a multi-step process involving diazotization, azo

coupling, and a subsequent cyanation reaction.[2][4]

Experimental Protocol: General Synthesis
A generalized laboratory-scale synthesis protocol is as follows:

Diazotization of 2,4-Dinitro-6-bromoaniline:

Suspend 2,4-Dinitro-6-bromoaniline in a suitable acidic medium (e.g., a mixture of sulfuric

and acetic acid).

Cool the suspension to 0-5 °C in an ice bath with continuous stirring.

Slowly add a solution of sodium nitrite (NaNO₂) in cold water to the cooled amine

suspension to form the diazonium salt. Maintain the temperature strictly between 0-5 °C.
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Azo Coupling with 3-Acetylamino-N,N-diethylaniline:

In a separate vessel, dissolve 3-Acetylamino-N,N-diethylaniline in an appropriate solvent.

Cool the solution of the coupling component to 0-5 °C.

Slowly add the freshly prepared diazonium salt solution to the cooled coupling component

solution with vigorous stirring. An intensely colored precipitate will form.

Continue stirring the reaction mixture in the ice bath for a sufficient duration to ensure the

completion of the coupling reaction.

Cyanation:

Isolate the intermediate azo compound by filtration and wash it with cold water.

The bromine atom on the dinitrophenyl ring is then replaced by a cyano group. This is

typically achieved by reacting the intermediate with a cyanide source, such as cuprous

cyanide, in a suitable solvent.

Isolation and Purification:

Upon completion of the cyanation reaction, the final product is isolated by filtration.

The crude product is then washed, ground, and dried to yield Disperse Blue 165:1.

Synthesis Workflow
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Synthesis Workflow for Disperse Blue 165:1
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Synthesis Workflow for Disperse Blue 165:1

Determination of Physicochemical Properties:
Experimental Protocols
Detailed experimental data for properties such as solubility and maximum absorption

wavelength (λmax) for Disperse Blue 165:1 are not readily available in the public domain.

Below are generalized, standard protocols for determining these key parameters for disperse

dyes.
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Protocol: Determination of Solubility via UV-Vis
Spectrophotometry

Preparation of a Calibration Curve:

Prepare a stock solution of Disperse Blue 165:1 of a known concentration in a suitable

organic solvent (e.g., acetone).

Create a series of standard solutions of decreasing concentrations through serial dilution

of the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.

Preparation of a Saturated Solution:

Add an excess amount of Disperse Blue 165:1 to a known volume of the solvent of

interest (e.g., water, ethanol) in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Separate the undissolved solid from the solution by centrifugation or filtration.

Measurement and Calculation:

Dilute the saturated solution with the solvent to a concentration that falls within the linear

range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Use the calibration curve equation to calculate the concentration of the diluted solution.

Multiply the calculated concentration by the dilution factor to determine the solubility of

Disperse Blue 165:1 in the chosen solvent at the specified temperature.
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Workflow for Determining Dye Solubility

Workflow for Determining Dye Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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